N-Phenyl-beta-D-glucopyranuronosylamine
N-Phenyl-beta-D-glucopyranuronosylamine
Brand Name:
Vulcanchem
CAS No.:
92117-30-1
VCID:
VC0028260
InChI:
InChI=1S/C12H15NO6/c14-7-8(15)10(12(17)18)19-11(9(7)16)13-6-4-2-1-3-5-6/h1-5,7-11,13-16H,(H,17,18)/t7-,8-,9+,10-,11+/m0/s1
SMILES:
C1=CC=C(C=C1)NC2C(C(C(C(O2)C(=O)O)O)O)O
Molecular Formula:
C12H15NO6
Molecular Weight:
269.25 g/mol
N-Phenyl-beta-D-glucopyranuronosylamine
CAS No.: 92117-30-1
Reference Standards
VCID: VC0028260
Molecular Formula: C12H15NO6
Molecular Weight: 269.25 g/mol
| CAS No. | 92117-30-1 |
|---|---|
| Product Name | N-Phenyl-beta-D-glucopyranuronosylamine |
| Molecular Formula | C12H15NO6 |
| Molecular Weight | 269.25 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6R)-6-anilino-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C12H15NO6/c14-7-8(15)10(12(17)18)19-11(9(7)16)13-6-4-2-1-3-5-6/h1-5,7-11,13-16H,(H,17,18)/t7-,8-,9+,10-,11+/m0/s1 |
| Standard InChIKey | SPTXZDAXCOTKFR-QUARPLMYSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)N[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O |
| SMILES | C1=CC=C(C=C1)NC2C(C(C(C(O2)C(=O)O)O)O)O |
| Canonical SMILES | C1=CC=C(C=C1)NC2C(C(C(C(O2)C(=O)O)O)O)O |
| Synonyms | 1-Deoxy-1-(phenylamino)-β-D-glucopyranuronic Acid; |
| PubChem Compound | 10061605 |
| Last Modified | Nov 11 2021 |
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